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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzenemethanol

Cat. No.: B1266085

An In-depth Technical Guide to the Safety, Handling, and Properties of 2-Amino-4-
nitrobenzenemethanol

This technical guide provides comprehensive safety, handling, and toxicological information for
2-Amino-4-nitrobenzenemethanol (CAS RN: 78468-34-5), a compound of interest for
researchers, scientists, and professionals in drug development. Due to its chemical structure,
containing both amino and nitro functional groups on a benzene ring, specific precautions are
necessary to ensure safe handling and use in a laboratory setting.

Chemical and Physical Properties

2-Amino-4-nitrobenzenemethanol, also known as 2-Amino-4-nitrobenzyl alcohol, is a solid
organic compound.[1] A summary of its key physical and chemical properties is presented in
the table below.
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Property Value Source
PubChem[2], Apollo
Molecular Formula C7HsN20s3 o
Scientific[1]
Molecular Weight 168.15 g/mol PubChem|[2]
Appearance Solid CymitQuimica
PubChem[2], Apollo
CAS Number 78468-34-5 o
Scientific[1]
Purity 97% CymitQuimica
InChl=1S/C7H8N203/c8-7-3-
InChl 6(9(11)12)2-1-5(7)4-10/h1- CymitQuimica
3,10H,4,8H2
NFOINKSCQYECSI- o
INChl Key CymitQuimica
UHFFFAOYSA-N
XLogP3 1.2 PubChem][2]
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor
4 PubChem
Count
Rotatable Bond Count 2 PubChem
Exact Mass 168.05349212 Da PubChem[2]
Monoisotopic Mass 168.05349212 Da PubChem|[2]
Topological Polar Surface Area  92.1 A2 PubChem|[2]
Heavy Atom Count 12 PubChem
Complexity 169 PubChem][2]

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Amino-4-nitrobenzenemethanol is classified as a hazardous substance. The
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primary hazards are related to irritation and potential harm upon ingestion.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity ]
] ) H335: May cause respiratory
(Single Exposure); Respiratory 3 o
o irritation
Tract Irritation

Acute Toxicity, Oral 4 H302: Harmful if swallowed

(Source: PubChem|[2], Apollo Scientific[1])
Precautionary Statements:

A comprehensive list of precautionary statements is provided by the European Chemicals
Agency (ECHA) and includes:

» Prevention: P261, P264, P270, P271, P280

» Response: P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313,
P337+P313, P362

e Storage: P403+P233, P405
e Disposal: P501
(Source: PubChem)

Handling and Storage

Proper handling and storage procedures are critical to minimize risk of exposure and ensure
the stability of the compound.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/54198
https://store.apolloscientific.co.uk/storage/msds/OR1499_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Handling:

e Avoid all personal contact, including inhalation of dust.[1]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a dust respirator.[1]

e Use in a well-ventilated area.[1]

e Do not eat, drink, or smoke when handling this substance.[1]

e Wash hands thoroughly with soap and water after handling.[1]

o Contaminated work clothes should be laundered separately before reuse.[1]

Storage:

Store in original, tightly sealed containers.[1]

Keep in a cool, dry, and well-ventilated area.[1]

Protect from environmental extremes.[1]

Store away from incompatible materials and foodstuff containers.[1]

Protect containers from physical damage and check regularly for leaks.[1]

Emergency Procedures

In the event of an emergency, follow these procedures:
Spill Response:

e Clean up all spills immediately.[1]

e Avoid breathing dust and contact with skin and eyes.[1]

o Wear protective clothing, gloves, safety glasses, and a dust respirator.[1]
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e For dry spills, use dry clean-up procedures and avoid generating dust. Sweep up, shovel up,
or vacuum up the material and place it in a clean, dry, sealable, labeled container for
disposal.[1]

o For wet spills, vacuum or shovel up the material and place it in labeled containers for
disposal.[1]

o Wash the spill area with large amounts of water and prevent runoff into drains.[1]

Fire Fighting Measures:

The substance is hon-combustible, but containers may burn.[1]

Use extinguishing media suitable for the surrounding area.[1]

In case of fire, wear breathing apparatus and protective gloves.[1]

May emit corrosive fumes when heated.[1]

Experimental Protocols

While specific toxicological or biological experimental protocols for 2-Amino-4-
nitrobenzenemethanol are not readily available in the public domain, a general synthesis
protocol has been reported.

General Synthesis of (2-amino-4-nitrophenyl)methanol:

This procedure describes the reduction of 2-amino-4-nitrobenzoic acid to yield (2-amino-4-
nitrophenyl)methanol.

e Materials: 2-amino-4-nitrobenzoic acid, Tetrahydrofuran (THF), Borane-tetrahydrofuran
complex (BHs-THF), Methanol, Saturated aqueous sodium bicarbonate solution, Diethyl
ether, Brine, Anhydrous magnesium sulfate (MgSOa).

e Procedure:

o Dissolve 2-amino-4-nitrobenzoic acid (1.00 g, 5.49 mmol) in THF (20 mL) at room
temperature.
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o Slowly add BH3-THF (21.96 mL, 21.96 mmol) dropwise.
o Stir the reaction mixture continuously for 12 hours at room temperature.

o After completion, cool the mixture in an ice bath and slowly add methanol (100 mL) to
guench the reaction.

o Concentrate the reaction mixture and transfer the residue to a separatory funnel
containing saturated aqueous sodium bicarbonate solution (50 mL).

o Extract the agueous layer with diethyl ether (3 x 75 mL).

o Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSOu, filter,
and concentrate.

o Suspend the residue in water, filter, and dry to obtain (2-amino-4-nitrophenyl)methanol as
an orange solid (650 mg, 70% vyield).

o Characterization: The product can be characterized by *H NMR spectroscopy.

Visualizations

The following diagrams illustrate key workflows for handling 2-Amino-4-
nitrobenzenemethanol safely.
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Caption: General laboratory workflow for safely handling 2-Amino-4-nitrobenzenemethanol.
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Caption: Emergency response workflow for spills and personal exposure to 2-Amino-4-
nitrobenzenemethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Safety, handling, and MSDS for 2-Amino-4-
nitrobenzenemethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266085#safety-handling-and-msds-for-2-amino-4-
nitrobenzenemethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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